Lipophilicity & Polar Surface Area vs. Halobenzyl Analog
The target compound exhibits a calculated partition coefficient (logP) of 5.77, positioning it at the upper boundary of drug-like lipophilicity (Lipinski's Rule of Five threshold: logP ≤ 5). By comparison, the 2-chloro-4-fluorobenzyl analog (C₁₈H₁₇ClFN₃S, MW ~361.9 g/mol) is predicted to have a lower logP due to the replacement of one chlorine (Hansch π = 0.71) with fluorine (π = 0.14). This ~1 log unit difference in lipophilicity has significant implications for membrane permeability, non-specific protein binding, and in vivo distribution [1]. The topological polar surface area (tPSA) of the target compound is 30 Ų (calculated via ZINC), indicating good passive membrane permeability potential (typical CNS drug threshold: tPSA < 90 Ų), while the absence of hydrogen bond donors (HBD = 0) further distinguishes it from triazole-3-thiol analogs which possess a donor-capable -SH group .
Comparator: estimated logP ~4.7–5.0, HBD 1 (thiol precursor)
| Evidence Dimension | Calculated octanol-water partition coefficient (logP) |
|---|---|
| Target Compound Data | logP = 5.77 (ZINC calculation); tPSA = 30 Ų; HBD = 0; HBA = 4; Rotatable bonds = 2 |
| Comparator Or Baseline | 2-Chloro-4-fluorobenzyl [4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl] sulfide: estimated logP ~4.7–5.0 (based on π-substitution difference); 4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol: HBD = 1 (thiol group), tPSA > 30 Ų |
| Quantified Difference | ΔlogP ≈ +0.8 to +1.1 units higher for target compound vs. 2-chloro-4-fluorobenzyl analog; ΔHBD = -1 vs. thiol precursor |
| Conditions | Computational prediction (ZINC15 database); logP calculated using atomic-level methods |
Why This Matters
Higher logP confers greater membrane permeability but also increased risk of non-specific binding and poor aqueous solubility; the absence of H-bond donors eliminates a potential source of metabolic glucuronidation or sulfation, which may be advantageous for certain in vitro assay formats requiring metabolic stability over extended incubation periods.
- [1] ZINC15 Database. ZINC2162456. Molecular weight: 378.328; logP: 5.771; tPSA: 30; HBA: 4; HBD: 0; Rotatable bonds: 2. Accessed via zinc.docking.org. View Source
